Cas no 113146-74-0 (Physalin L)

• Product Name: Physalin L
• CAS No: 113146-74-0
• MF: C₂₈H₃₂O₁₀
• MW: 528.54768
• CID: 198624
• PubChem ID: 23597337
• Update Time: 2025-07-08

Physalin L Chemical and Physical Properties

Names and Identifiers

• Physalin L
• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,12,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,3,6a,10b-tetramethyl-,(1S,2S,3S,6R,6aS,8aR,10aS,10bR,16R,16aS,17R,18aR)-
• PHYSALIN L(P)
• (-)-Physalin L
• 1,17:2,6-Dimethano-8H-naphtho[1,2-f]furo[3,4-b:2,3-c']bisoxocin-4,8,11,19(1H,8aH)-tetrone,2,3,6,6a,9,10,10a,10b,12,16,16a,17-dodecahydro-8a,16,17-trihydroxy-2,3,6a,10b-tetramethyl-,[1S-(1a,2b,3b,6b,6aa,8aa,10aa,10bb,16a,16ab,17b,18aS*)]-
• 16,24-Cyclo-13,14-secoergosta-3,5-diene-18,26-dioicacid, 14,17-epoxy-7,13,14,20,22-pentahydroxy-1,15-dioxo-, g-lactone d-lactone, (7a,14a,16b,22a,25S)-
• Y0158
• FT-0775333
• CID 71307570
• 5,7,18-trihydroxy-1,14,21,25-tetramethyl-4,20,23-trioxaheptacyclo[20.3.1.12,5.03,18.03,21.06,15.09,14]heptacosa-8,10-diene-13,19,24,27-tetrone
• 113146-74-0
• (1S,2R,3R,5R,6S,7R,14R,15S,18S,21S,22R,25S)-5,7,18-trihydroxy-1,14,21,25-tetramethyl-4,20,23-trioxaheptacyclo[20.3.1.12,5.03,18.03,21.06,15.09,14]heptacosa-8,10-diene-13,19,24,27-tetrone
• CHEBI:166758
• NS00093775
• CS-0018542
• AKOS032946054
• DTXSID301318489
• HY-N2053

• MDL： MFCD22125016
• Inchi： 1S/C28H32O10/c1-12-21(32)36-17-11-23(12,2)19-20(31)27(35)18-14(24(3)13(10-15(18)29)6-5-7-16(24)30)8-9-26(34)22(33)37-25(17,4)28(19,26)38-27/h5-6,10,12,14-15,17-19,29,34-35H,7-9,11H2,1-4H3/t12-,14+,15-,17-,18+,19-,23-,24+,25+,26-,27-,28+/m1/s1
• InChI Key： CUSXWWXXAPEFHY-JCKMOMEFSA-N
• SMILES： O1[C@@]2([C@]3([H])[C@@]([H])(C([H])=C4C([H])=C([H])C([H])([H])C([C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@]3(C(=O)O[C@@]4(C([H])([H])[H])[C@@]5([H])C([H])([H])[C@](C([H])([H])[H])([C@]([H])(C([H])([H])[H])C(=O)O5)[C@@]([H])(C2=O)[C@]143)O[H])=O)O[H])O[H]

Computed Properties

• Exact Mass: 528.20000
• Monoisotopic Mass: 528.19954721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• Molecular Weight: 528.5
• XLogP3: -0.1

Experimental Properties

• Color/Form: White powder
• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 831.1±65.0 °C at 760 mmHg
• Flash Point: 280.4±27.8 °C
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 156.66000
• LogP: 0.50980
• Vapor Pressure: No data available

Physalin L Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives

Additional information on Physalin L

Physalin L: A Comprehensive Overview

Physalin L (CAS No. 113146-74-0) is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique chemical properties and potential biological activities. This compound, belonging to the class of triterpenoids, is primarily isolated from the roots of Phlomis umbrosa, a plant traditionally used in herbal medicine. Recent studies have highlighted its promising applications in various fields, including pharmacology, nutraceuticals, and cosmeceuticals.

The chemical structure of Physalin L is characterized by a complex arrangement of carbon atoms, forming a triterpene skeleton with multiple functional groups. These groups include hydroxyl and carboxylic acid moieties, which contribute to its antioxidant and anti-inflammatory properties. Researchers have employed advanced spectroscopic techniques, such as NMR and MS, to elucidate the precise structure of Physalin L, ensuring accurate identification and characterization.

One of the most notable findings about Physalin L is its potent antioxidant activity. In vitro studies have demonstrated that it effectively scavenges free radicals, such as DPPH and ABTS radicals, making it a potential candidate for use in oxidative stress-related diseases. Furthermore, recent investigations have revealed its ability to modulate cellular signaling pathways involved in inflammation, suggesting its therapeutic potential in conditions like arthritis and neurodegenerative disorders.

Another area of interest is the anti-tumor activity of Physalin L. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high degree of selectivity. Mechanistic insights suggest that Physalin L targets key oncogenic pathways, such as the PI3K/Akt/mTOR axis, thereby inhibiting tumor growth and metastasis. These findings have sparked interest in exploring its potential as a chemotherapeutic agent or adjuvant therapy.

In addition to its pharmacological applications, Physalin L has also been studied for its cosmetic benefits. Its anti-inflammatory and skin-protective properties make it a valuable ingredient in skincare products aimed at reducing acne, hyperpigmentation, and photoaging. Recent formulations incorporating Physalin L have shown promising results in clinical trials, highlighting its potential as a natural alternative to synthetic cosmetics.

The isolation and synthesis of Physalin L present both challenges and opportunities for researchers. While natural sources are limited due to the rarity of Phlomis umbrosa, advancements in biotechnology, such as metabolic engineering and synthetic biology, offer new avenues for large-scale production. Additionally, ongoing efforts are focused on optimizing extraction techniques to enhance yield and purity while maintaining the compound's bioactivity.

From an environmental perspective, the sustainable sourcing of Physalin L is a critical consideration. Efforts are underway to cultivate Phlomis umbrosa under controlled conditions to ensure a steady supply without depleting wild populations. This approach aligns with global trends toward eco-friendly practices in natural product research.

In conclusion, Physalin L (CAS No. 113146-74-0) represents a multifaceted compound with immense potential across diverse applications. Its unique chemical properties, coupled with emerging research findings, underscore its importance as a lead molecule for drug discovery and development. As further studies unravel its mechanisms of action and optimize its production processes, Physalin L is poised to make significant contributions to modern medicine and beyond.